Cas no 121575-97-1 (2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI))

• Product Name: 2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
• CAS No: 121575-97-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 104699
• PubChem ID: 14997476
• Update Time: 2025-04-18

2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Cycloheptimidazolone,3,4,5,6,7,8-hexahydro- (6CI,9CI)
• 3,4,5,6,7,8-hexahydro-1H-cyclohepta[d]imidazol-2-one
• 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one
• 3,4,5,6,7,8-hexahydro-2(1H)-cycloheptimidazolone
• 3,4,5,6,7,8-Hexahydro-1H-cycloheptaimidazol-2-one, AldrichCPR
• AKOS006290541
• LPDVMKGSVXYVQR-UHFFFAOYSA-N
• 3,4,5,6,7,8-Hexahydrocyclohepta[d]imidazol-2(1H)-one
• 1,4,5,6,7,8-hexahydro-2-hydroxy-cycloheptimidazole
• DTXSID80566715
• SCHEMBL9443465
• 121575-97-1
• SCHEMBL6674473

• Inchi： 1S/C8H12N2O/c11-8-9-6-4-2-1-3-5-7(6)10-8/h1-5H2,(H2,9,10,11)
• InChI Key： LPDVMKGSVXYVQR-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(CCCCC2)N1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.7

Experimental Properties

• PSA: 48.65000
• LogP: 0.97190